Cas no 99-10-5 (3,5-Dihydroxybenzoic acid)

3,5-Dihydroxybenzoic acid Properties

Names and Identifiers

• 3,5-Dihydroxybenzoic acid
• 3,5-dihydroxy-benzoicaci
• 5-carboxyresorcinol
• Benzoicacid,3,5-dihydroxy-
• DOHBA
• A-RESORCYLIC ACID
• ALPHA-RESERCYLIC ACID
• 3,5-Dihydroxy  benzoic  acid
• 3,5-DHBA
• 3,5-DIHYDROXYBENZOIC ACID, CP
• alpha-Resorcylic acid
• 3,5-dihydroxybenzoate
• 3,5-Dihydroxybenzoesure
• 3,5-Dihydroxybenzoic
• resorcinol-5-carboxylic acid
• α-Resor-cylic acid
• α-Resorcylic Acid
• Benzoic acid, 3,5-dihydroxy-
• 3,5-Dihydroxy-benzoic acid
• 3,5-Dihydroxy benzoic acid
• 3,5-Dihydroxybenzoicacid
• .alpha.-Resorcylic acid
• 2WC5LMO6L1
• UYEMGAFJOZZIFP-UHFFFAOYSA-N
• PubChem9162
• 3,5-dihyroxybenzoic acid
• 3,5-Dihydroxybenzoate,
• Terbutaline Sulphate Imp. A (EP): 3,5-Dihydroxybenzoic Acid
• +Expand

• MDL： MFCD00002512
• InChIKey： UYEMGAFJOZZIFP-UHFFFAOYSA-N
• Inchi： 1S/C7H6O4/c8-5-1-4(7(10)11)2-6(9)3-5/h1-3,8-9H,(H,10,11)
• SMILES： O([H])C1C([H])=C(C([H])=C(C(=O)O[H])C=1[H])O[H]
• BRN： 2207864

Computed Properties

• Exact Mass: 154.02700
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 154.027
• Heavy Atom Count: 11
• Complexity: 147
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 77.8

Experimental Properties

• LogP: 0.79600
• PSA: 77.76000
• Refractive Index: 1.6400 (estimate)
• Water Partition Coefficient: 84 g/L (20 ºC)
• Boiling Point: 237.46°C (rough estimate)
• Melting Point: 236-238 °C (dec.) (lit.)
• Flash Point: Fahrenheit: 392 ° f
  Celsius: 200 ° c
  
• Solubility: Soluble in 50 mg/mL, 95% Ethanol.
• Color/Form: White or light pink needle like crystals.
• PH: 2.3 (10g/l, H2O, 25℃)
• Solubility: Soluble in ethanol, ether, acetone and hot water.
• Sensitiveness: Sensitive to light
• pka: 4.04(at 25℃)
• Density: 1.3725 (rough estimate)

3,5-Dihydroxybenzoic acid Security Information

• Symbol: GHS07
• RTECS：VH3708000
• WGK Germany：1
• Safety Instruction： S26-S36-S37/39
• Packing Group：III
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：4°C, stored under nitrogen
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes

3,5-Dihydroxybenzoic acid Customs Data

• HS CODE：29182990
• Customs Data：

  China Customs Code:

  2918290000

  Overview:

  2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters